N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,2-dimethylpropanamide

• IUPAC Name: N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C16H24N2O3S/c1-5-22(20,21)18-10-6-7-12-11-13(8-9-14(12)18)17-15(19)16(2,3)4/h8-9,11H,5-7,10H2,1-4H3,(H,17,19)
• InChI Key: XXBVOBHPWWCFGE-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C(C)(C)C
• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol

Description

The compound “N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,2-dimethylpropanamide” is a complex organic molecule. It contains a tetrahydroquinoline group, which is a type of heterocyclic compound, and an ethanesulfonyl group, which is a type of sulfonamide.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a tetrahydroquinoline ring, an ethanesulfonyl group, and a dimethylpropanamide group. These functional groups could potentially influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the specific conditions and reagents present. The tetrahydroquinoline ring might undergo electrophilic substitution reactions, while the ethanesulfonyl group could potentially participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethanesulfonyl group could potentially increase its polarity and influence its solubility in different solvents.

Mechanism of Action

Without specific information or research studies, it’s difficult to predict the exact mechanism of action of this compound. It could potentially interact with biological targets through its tetrahydroquinoline ring or its ethanesulfonyl group.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, it should be handled with appropriate safety precautions to minimize risk.

Future Directions

The future research directions for this compound could potentially involve further studies to understand its synthesis, reactivity, and potential applications. It could be of interest in various fields, including medicinal chemistry and materials science.